Cas no 764-93-2 (1-Decyne)

1-Decyne structure

Product Name:1-Decyne

CAS No:764-93-2

MF:C₁₀H₁₈

MW:138.249923229218

MDL:MFCD00009576

CID:39785

PubChem ID:12997

Update Time:2025-04-18

1-Decyne Chemical and Physical Properties

Names and Identifiers

- 1-Decyne
- C10H18
- dec-1-yne
- Decyne
- Octylacetylene
- n-Octylacetylene
- EN300-1692834
- 1-C10H18
- FT-0607693
- Q3486511
- CHEBI:87322
- 1-Decyne, 98%
- deca-1-yne
- 764-93-2
- DTXSID60870766
- D0037
- A838723
- UNII-ULR28GD98Q
- ULR28GD98Q
- GS-6899
- AKOS015836221
- NS00042496
- decine
- EINECS 212-132-8
- F11366
- SY048328
- 27381-15-3
- MFCD00009576
- Dec1yne
- DB-019148
- DTXCID00818460
- MDL： MFCD00009576
- Inchi： 1S/C10H18/c1-3-5-7-9-10-8-6-4-2/h1H,4-10H2,2H3
- InChI Key： ILLHQJIJCRNRCJ-UHFFFAOYSA-N
- SMILES： C(CCCC#C)CCCC
- BRN： 1236372

Computed Properties

Exact Mass: 138.14100
Monoisotopic Mass: 138.141
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 10
Rotatable Bond Count: 6
Complexity: 93.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 4.6
Topological Polar Surface Area: 0A^2

Experimental Properties

Color/Form: Not determined
Density: 0.766 g/mL at 25 °C(lit.)
Melting Point: −44 °C (lit.)
Boiling Point: 174 °C(lit.)
Flash Point: Fahrenheit: 118.4 ° f
Celsius: 48 ° c
Refractive Index: n20/D 1.427(lit.)
Water Partition Coefficient: Not miscible in water.
Stability/Shelf Life: Stable. Flammable. Incompatible with strong oxidizing agents.
PSA: 0.00000
LogP: 3.37020
Solubility: Not determined

1-Decyne Security Information

Symbol:
Prompt：dangerous
Signal Word：Danger
Hazard Statement： H226,H315,H318,H335,H410
Warning Statement： P261,P273,P280,P305+P351+P338,P501
Hazardous Material transportation number：UN 3295 3/PG 3
WGK Germany：3
Hazard Category Code： 10-37/38-41-51/53
Safety Instruction： S26-S39-S60-S61
FLUKA BRAND F CODES：10-23
Hazardous Material Identification：
Risk Phrases：R10; R37/38; R41; R51/53
Packing Group：III
Safety Term：3
Packing Group：III
Hazard Level：3
HazardClass：3
PackingGroup：III
TSCA：Yes
Storage Condition：0-6°C

1-Decyne Customs Data

HS CODE：29012980
Customs Data：

China Customs Code:
29012980

1-Decyne Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	124500-1g	1-Decyne	764-93-2	95%	1g	￡10.00	2022-02-28
Fluorochem	124500-5ml	1-Decyne	764-93-2	95%	5ml	￡17.00	2022-02-28
Fluorochem	124500-25ml	1-Decyne	764-93-2	95%	25ml	￡53.00	2022-02-28
Fluorochem	124500-100g	1-Decyne	764-93-2	95%	100g	￡172.00	2022-02-28
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	A11171-5g	1-Decyne, 98%	764-93-2	98%	5g	￥295.00	2023-04-13
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	A11171-25g	1-Decyne, 98%	764-93-2	98%	25g	￥1040.00	2023-04-13
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	A11171-100g	1-Decyne, 98%	764-93-2	98%	100g	￥3918.00	2023-04-13
abcr	AB115213-5 g	1-Decyne, 98%; .	764-93-2	98%	5 g	€61.60	2023-07-20
abcr	AB115213-25 g	1-Decyne, 98%; .	764-93-2	98%	25 g	€127.80	2023-07-20
abcr	AB115213-100 g	1-Decyne, 98%; .	764-93-2	98%	100 g	€400.00	2023-07-20

1-Decyne Production Method

Production Method 1

19438-60-9

1675-54-3

764-93-2

538-43-2

80-05-7

85-42-7

591-49-1

493-08-3

Reaction Conditions

1.1 Solvents: Water ; 30 min, 280 °C

Reference

Decomposition behavior and decomposition products of epoxy resin cured with MeHHPA in near-critical water

Gong, Xianyun; et al, Journal of Wuhan University of Technology, 2013, 28(4), 781-786

1-Decyne Raw materials

1-Decyne Preparation Products

1-Decyne Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:764-93-2)1-Decyne

Order Number:A838723

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 06:43

Price ($):221.0

Email:sales@amadischem.com

Product Official Link

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3. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

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5. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

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